Cas no 2229202-12-2 (2-2-methyl-4-(trifluoromethyl)phenylprop-2-en-1-amine)

• Product Name: 2-2-methyl-4-(trifluoromethyl)phenylprop-2-en-1-amine
• CAS No: 2229202-12-2
• MF: C₁₁H₁₂F₃N
• MW: 215.214893341064
• CID: 6502966
• PubChem ID: 165751360
• Update Time: 2025-11-01

2-2-methyl-4-(trifluoromethyl)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-methyl-4-(trifluoromethyl)phenylprop-2-en-1-amine
• EN300-1953848
• 2-[2-methyl-4-(trifluoromethyl)phenyl]prop-2-en-1-amine
• 2229202-12-2

• Inchi： 1S/C11H12F3N/c1-7-5-9(11(12,13)14)3-4-10(7)8(2)6-15/h3-5H,2,6,15H2,1H3
• InChI Key： PHAUSXAPVKQFDH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=C)CN)=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 215.09218387g/mol
• Monoisotopic Mass: 215.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-2-methyl-4-(trifluoromethyl)phenylprop-2-en-1-amine

2-2-Methyl-4-(Trifluoromethyl)phenylprop-2-en-1-amine: A Comprehensive Overview

The compound with CAS No. 2229202-12-2, commonly referred to as 2-2-methyl-4-(trifluoromethyl)phenylprop-2-en-1-amine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with a substituted phenyl ring and an amine functional group. Its synthesis and applications have been extensively explored in recent years, making it a focal point for researchers seeking innovative solutions in drug development and advanced materials.

The structural features of 2-2-methyl-4-(trifluoromethyl)phenylprop-2-en-1-amine are particularly noteworthy. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. This feature makes it a valuable component in the design of bioactive molecules, where precise control over electronic properties is essential. Additionally, the amine group provides versatility in terms of potential reactivity and functionalization, enabling its use in a wide range of chemical transformations.

Recent studies have highlighted the potential of cas no 2229202-12-2 in the development of novel pharmaceutical agents. Researchers have explored its role as a building block for constructing complex heterocyclic frameworks, which are critical in drug discovery. For instance, its ability to participate in Palladium-catalyzed coupling reactions has opened new avenues for synthesizing bioactive compounds with enhanced pharmacokinetic profiles. These findings underscore its importance as a versatile intermediate in medicinal chemistry.

In addition to its role in drug discovery, cas no 22958538 has also been investigated for its applications in materials science. The compound's unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has demonstrated its potential as a component in organic field-effect transistors (OFETs), where its electron-withdrawing groups contribute to improved charge transport properties.

The synthesis of cas no 67835654 has been optimized through various methodologies, with an emphasis on achieving high yields and selectivity. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining product quality. This advancement has facilitated large-scale production of the compound, making it more accessible for both academic and industrial applications.

In conclusion, cAS No 67835654 stands as a testament to the ongoing innovation in organic chemistry. Its unique structure, combined with its versatile reactivity and electronic properties, positions it as a key player in both medicinal chemistry and materials science. As research continues to uncover new applications for this compound, its significance in advancing scientific knowledge and technological development will undoubtedly grow.